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Abstract
This technical guide provides a comprehensive overview of 4-Formyl-3-methoxybenzonitrile

(CAS No. 21962-45-8), a pivotal chemical intermediate in the pharmaceutical and specialty

chemical industries.[1] Also known as 4-cyano-2-methoxybenzaldehyde, this aromatic

compound's unique trifunctional nature—featuring formyl, methoxy, and nitrile groups—renders

it a versatile building block for advanced organic synthesis.[2] Its most notable application is as

a key starting material in the multi-step synthesis of Finerenone, a non-steroidal

mineralocorticoid receptor antagonist.[1][3] This document details the compound's

physicochemical properties, provides robust and validated protocols for its synthesis, and

elucidates its critical role in the construction of complex pharmaceutical agents.

Compound Profile and Physicochemical Properties
4-Formyl-3-methoxybenzonitrile is a stable, crystalline solid at room temperature.[4][5] The

strategic placement of an aldehyde group at the 4-position, a methoxy group at the 3-position,
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and a nitrile group at the 1-position of the benzene ring creates a unique electronic and steric

environment, dictating its reactivity.[2] The aldehyde serves as a handle for condensation and

reductive amination reactions, while the nitrile group can undergo hydrolysis, reduction, or

participate in cycloadditions. The methoxy group, an electron-donating entity, influences the

reactivity of the aromatic ring.

Table 1: Physicochemical and Spectroscopic Data

Property Value Reference

IUPAC Name 4-formyl-3-methoxybenzonitrile [6]

CAS Number 21962-45-8 [6]

Molecular Formula C₉H₇NO₂ [2]

Molecular Weight 161.16 g/mol [2]

Appearance
White to light yellow/brown

crystalline powder or solid
[4][7]

Melting Point 109-111 °C [4][7]

Boiling Point 318.2 °C (at 760 mmHg) [4]

Solubility

Soluble in ethanol,

dichloromethane, DMSO,

DMF; slightly soluble in water

[4][5]

¹H NMR (DMSO-d₆)

δ = 10.37 (s, 1H), 7.81 (d, 1H),

7.80 (s, 1H), 7.53 (d, 1H), 3.98

(s, 3H)

[2][8]

Mass Spec (m/z) Molecular Ion Peak: 161 [2]

Synthesis Protocols for 4-Formyl-3-
methoxybenzonitrile
The synthesis of this intermediate can be approached through several validated routes. The

selection of a specific pathway is often dictated by the desired scale, available starting
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materials, and economic viability. Two common and reliable methods are detailed below.

Method A: Bromination-Hydrolysis of 4-methyl-3-
methoxybenzonitrile
This two-step industrial method is robust and provides high purity product.[1][9] It begins with

the radical bromination of the methyl group, followed by hydrolysis of the resulting dibromide to

the aldehyde.

4-methyl-3-methoxybenzonitrile 3-methoxy-4-(dibromomethyl)benzonitrile

 Step 1: Bromination 
 (e.g., NBS) 

4-Formyl-3-methoxybenzonitrile

 Step 2: Hydrolysis 
 (e.g., Silver Nitrate) 

4-Formyl-3-methoxybenzonitrile

Knoevenagel Condensation Product

2-Cyanoethyl 3-oxobutanoate 
 + 

 Acetic Acid, Piperidine

Dihydropyridine Core Formation

 Further Steps 
 (Cyclization, Ammonolysis) 

Finerenone

Click to download full resolution via product page

Diagram 2: Role of 4-Formyl-3-methoxybenzonitrile in Finerenone Synthesis.

Protocol 3.1: Knoevenagel Condensation for Dihydropyridine Synthesis

Rationale: This reaction forms a key carbon-carbon bond, creating the initial framework for

the dihydropyridine ring system of Finerenone. The aldehyde of 4-Formyl-3-

methoxybenzonitrile reacts with an active methylene compound, in this case, a β-ketoester.

Procedure:

Charge a reaction flask with 4-Formyl-3-methoxybenzonitrile (100 g, 0.620 mol), 2-

cyanoethyl 3-oxobutanoate (129.96 g, 0.837 mol), and a suitable solvent such as tert-

butanol (500 ml) or ethanol. [10][11] * Add catalytic amounts of acetic acid (3.72 g, 0.062
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mol) and piperidine (5.30 g, 0.062 mol). [10] * Stir the reaction mixture at room

temperature (20-30°C) for 10 to 14 hours. [10] * Monitor the reaction progress by HPLC.

[10] * Upon completion, the product, 2-cyanoethyl 2-(4-cyano-2-methoxybenzylidene)-3-

oxobutanoate, often precipitates from the reaction mixture. [10] * Filter the solid product

and wash with a suitable solvent like isopropanol (200 ml). [10] * Dry the wet material

under vacuum at 55-65°C. This step typically yields the product in high purity (~96%) and

yield (~95%). [10] This Knoevenagel adduct is a direct precursor that undergoes

subsequent cyclization and ammonolysis steps to complete the synthesis of Finerenone.

[10][12]

Conclusion
4-Formyl-3-methoxybenzonitrile is a highly valuable and versatile chemical intermediate. Its

trifunctional nature allows for a wide range of chemical transformations, making it an essential

component in the synthesis of complex molecules. The robust and scalable synthetic protocols

available for its preparation, coupled with its critical role in the production of high-value

pharmaceuticals like Finerenone, underscore its importance in modern drug development and

organic synthesis. The detailed protocols and data presented in this guide are intended to

support researchers and scientists in leveraging the full potential of this strategic building block.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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